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Compound of Interest

Compound Name: N-Nitrosodibenzylamine-d4

Cat. No.: B133538 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a reference standard like N-Nitrosodibenzylamine-d4 is a critical document. It

provides the necessary assurance of the material's identity, purity, and quality, which are

fundamental for the accuracy and reliability of analytical data. This guide offers an in-depth

explanation of a typical CoA for N-Nitrosodibenzylamine-d4, a deuterated internal standard

essential for the sensitive and specific quantification of the potential carcinogen N-

Nitrosodibenzylamine in various matrices.

Product Identification and General Information
The initial section of a CoA provides fundamental details about the reference standard. This

information is crucial for traceability and proper handling.
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Parameter Typical Specification

Product Name N-Nitrosodibenzylamine-d4

CAS Number 20002-23-7[1][2]

Chemical Formula C₁₄H₁₀D₄N₂O[1][2]

Molecular Weight 230.30 g/mol [2]

Appearance Pale yellow solid or oil

Storage Conditions -20°C, protected from light

Lot Number Example: 123-45-678

Certificate Version Example: 1.0

Analytical Data Summary
This core section of the CoA presents the quantitative results from various analytical tests

performed on the specific batch of the reference material. These values confirm that the

material meets the required quality standards.

Analytical Test Method Specification Result

Chemical Purity HPLC-UV ≥ 95% 99.2%

Isotopic Enrichment Mass Spectrometry
≥ 98% Deuterium

Incorporation
99.5%

Mass Identity Mass Spectrometry Conforms to structure Conforms

Structural

Confirmation
¹H NMR Conforms to structure Conforms

Visualizing the Quality Control Workflow
The following diagram illustrates a typical workflow for the quality control analysis of N-
Nitrosodibenzylamine-d4, from receiving the sample to the final certification.
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A generalized workflow for the quality control of N-Nitrosodibenzylamine-d4.

Detailed Experimental Protocols
To ensure transparency and allow for methodological replication, a comprehensive CoA will

detail the experimental conditions under which the analytical tests were performed.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
The chemical purity of N-Nitrosodibenzylamine-d4 is typically determined by HPLC with UV

detection. This method separates the main compound from any potential impurities.

Instrumentation: Agilent 1260 Infinity II HPLC or equivalent with a Diode Array Detector

(DAD).

Column: XBridge Phenyl, 150 x 4.6 mm, 3.5 µm particle size.

Mobile Phase A: 0.1% Formic Acid in Water.
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Mobile Phase B: 0.1% Formic Acid in Methanol.

Gradient: A time-based gradient from 10% to 90% Mobile Phase B.

Flow Rate: 0.6 mL/min.

Column Temperature: 40°C.

Injection Volume: 5 µL.

Detection Wavelength: 254 nm.

Mass Spectrometry (MS) for Identity and Isotopic
Enrichment
Mass spectrometry is a powerful tool used to confirm the molecular weight of the compound

and to determine the extent of deuterium incorporation.

Instrumentation: A high-resolution mass spectrometer such as an Orbitrap or a triple

quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Scan Mode: Full scan to confirm the mass of the parent ion ([M+H]⁺).

Data Analysis: The mass spectrum is analyzed to confirm the presence of the molecular ion

at the expected m/z value for N-Nitrosodibenzylamine-d4. The isotopic distribution is

examined to calculate the percentage of the d4 species.

Nuclear Magnetic Resonance (NMR) for Structural
Confirmation
¹H NMR spectroscopy is employed to confirm the chemical structure of the molecule. For a

deuterated compound like N-Nitrosodibenzylamine-d4, the absence of signals at specific

chemical shifts where protons have been replaced by deuterium provides strong evidence of

successful labeling.

Instrumentation: Bruker Avance III 400 MHz NMR spectrometer or equivalent.
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Solvent: Chloroform-d (CDCl₃).

Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Analysis: The resulting spectrum is compared against the expected spectrum for N-

Nitrosodibenzylamine. The key feature for the d4 analogue is the significant reduction or

absence of the proton signals corresponding to the methylene groups adjacent to the

nitrogen atom.

Chemical Structure and Labeling
The diagram below illustrates the chemical structure of N-Nitrosodibenzylamine-d4,

highlighting the positions of the deuterium labels.
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Chemical structure of N-Nitrosodibenzylamine-d4.

In conclusion, a Certificate of Analysis for N-Nitrosodibenzylamine-d4 is a comprehensive

document that provides a wealth of information to the end-user. By carefully examining the data

presented and understanding the underlying analytical methodologies, researchers can have a

high degree of confidence in the quality and suitability of the reference standard for their

demanding applications in pharmaceutical analysis and safety testing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b133538?utm_src=pdf-body
https://www.benchchem.com/product/b133538?utm_src=pdf-body-img
https://www.benchchem.com/product/b133538?utm_src=pdf-body
https://www.benchchem.com/product/b133538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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